2-{4-[2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline

• IUPAC Name: 4-[2-methyl-6-(4-quinoxalin-2-ylpiperazin-1-yl)pyrimidin-4-yl]morpholine
• InChI: InChI=1S/C21H25N7O/c1-16-23-19(14-20(24-16)28-10-12-29-13-11-28)26-6-8-27(9-7-26)21-15-22-17-4-2-3-5-18(17)25-21/h2-5,14-15H,6-13H2,1H3
• InChI Key: ZHQHFNBPFHSOFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCOCC2)N3CCN(CC3)C4=NC5=CC=CC=C5N=C4
• Molecular Formula: C21H25N7O
• Molecular Weight: 391.5 g/mol

Description

The compound “2-{4-[2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline” is a complex organic molecule. It contains a quinoxaline core, which is a type of heterocyclic compound. Attached to this core are a pyrimidine ring, a morpholine ring, and a piperazine ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The presence of nitrogen in the morpholine, piperazine, pyrimidine, and quinoxaline rings would likely result in a molecule with multiple potential sites for hydrogen bonding and other intermolecular interactions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in the molecule. For example, the nitrogen atoms in the rings could potentially act as nucleophiles in reactions. Additionally, the compound could undergo reactions typical of aromatic systems.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of multiple nitrogen-containing rings could make the compound relatively polar, influencing its solubility in various solvents.

Scientific Research Applications

Anticancer Agents

• 2-{4-[2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline shows promise as an anticancer agent. .

Antiviral Activity

• The compound’s structure suggests it could exhibit antiviral properties. .

Central Nervous System (CNS) Modulation

• Some derivatives of this compound have been evaluated for their CNS activity. .

Analgesic Properties

• Certain analogs of this compound have been studied for their analgesic effects. .

Antimicrobial Agents

• The piperazinyl-pyrimidine core structure has been associated with antimicrobial activity. .

Hepatic Stellate Cell (HSC) Research

• In the context of liver fibrosis and cirrhosis, 2-{4-[2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline derivatives have been evaluated against immortalized rat hepatic stellate cells (HSC-T6). .

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed when working with this compound.

Future Directions

Compounds with similar structures are often studied for their potential medicinal properties. Therefore, future research could explore the biological activity of this compound and its potential uses in medicine.

Mechanism of Action

Mode of Action

Based on its structural similarity to other pyrimidine derivatives, it may interact with its targets through hydrogen bonding and hydrophobic interactions .

Biochemical Pathways

Without specific target information, it’s challenging to determine the exact biochemical pathways affected by this compound. Pyrimidine derivatives are known to play roles in various biological processes, including DNA synthesis and signal transduction

Pharmacokinetics

Its molecular weight (found to be 19424 ) suggests it may have good oral bioavailability, as compounds with a molecular weight under 500 are generally well absorbed in the gastrointestinal tract. The presence of the morpholinyl group may also enhance its solubility, potentially improving its absorption and distribution .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. Given its structural features, it may have potential antiviral, anti-inflammatory, or anticancer activities, similar to other indole and pyrimidine derivatives . .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound. For instance, its stability may be affected by storage temperature, as suggested by the recommended storage conditions in a refrigerator . Additionally, the compound’s efficacy could be influenced by the pH of its environment, as pH can affect the ionization state of the compound, potentially altering its interactions with its targets.